Cas no 2231676-87-0 (tert-butyl 2-fluoro-7-azabicyclo[2.2.1]heptane-7-carboxylate)

• Product Name: tert-butyl 2-fluoro-7-azabicyclo[2.2.1]heptane-7-carboxylate
• CAS No: 2231676-87-0
• MF: C₁₁H₁₈FNO₂
• MW: 215.264526844025
• CID: 5106878
• Update Time: 2026-03-03

tert-butyl 2-fluoro-7-azabicyclo[2.2.1]heptane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-fluoro-7-azabicyclo[2.2.1]heptane-7-carboxylate

• Inchi： 1S/C11H18FNO2/c1-11(2,3)15-10(14)13-7-4-5-9(13)8(12)6-7/h7-9H,4-6H2,1-3H3
• InChI Key： GYXDDUOYKWYEST-UHFFFAOYSA-N
• SMILES： C12N(C(OC(C)(C)C)=O)C(CC1)CC2F

Additional information on tert-butyl 2-fluoro-7-azabicyclo[2.2.1]heptane-7-carboxylate

Comprehensive Overview of tert-butyl 2-fluoro-7-azabicyclo[2.2.1]heptane-7-carboxylate (CAS No. 2231676-87-0)

The compound tert-butyl 2-fluoro-7-azabicyclo[2.2.1]heptane-7-carboxylate (CAS No. 2231676-87-0) is a highly specialized fluorinated bicyclic amine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique bicyclo[2.2.1]heptane scaffold, combined with the tert-butyl carboxylate and fluoro substituents, makes it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, medicinal chemistry, and catalysis, as it offers a versatile platform for structural modifications.

One of the key features of tert-butyl 2-fluoro-7-azabicyclo[2.2.1]heptane-7-carboxylate is its stereochemical complexity, which is crucial for designing enantioselective compounds. The presence of the fluoro group at the 2-position enhances its metabolic stability, a property highly sought after in the development of small-molecule therapeutics. This aligns with current trends in precision medicine, where researchers focus on optimizing pharmacokinetic profiles. Additionally, the 7-azabicyclo[2.2.1]heptane core is structurally analogous to natural alkaloids, making it a promising candidate for neurological and anti-inflammatory applications.

From a synthetic perspective, CAS No. 2231676-87-0 is often utilized in cross-coupling reactions and ring-opening transformations, which are pivotal in modern organic synthesis. Its tert-butyl ester group serves as a protective moiety, enabling selective deprotection under mild conditions—a feature highly valued in peptide mimetics and protease inhibitor design. Recent publications highlight its role in fragment-based drug discovery, where its rigid framework aids in probing protein-ligand interactions.

The growing demand for fluorinated building blocks like tert-butyl 2-fluoro-7-azabicyclo[2.2.1]heptane-7-carboxylate reflects broader industry shifts toward sustainable chemistry and green synthesis. Researchers are exploring eco-friendly catalytic systems to incorporate such motifs, addressing concerns about environmental impact. This compound’s compatibility with flow chemistry and continuous manufacturing further positions it as a future-proof reagent in industrial-scale production.

In summary, tert-butyl 2-fluoro-7-azabicyclo[2.2.1]heptane-7-carboxylate (CAS No. 2231676-87-0) represents a convergence of structural innovation and practical utility. Its applications span drug development, material science, and catalysis, making it a focal point for interdisciplinary research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing next-generation therapeutics and functional materials.